Cas no 1091606-67-5 ((1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethanamine)

(1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethanamine is a chiral bidentate ligand featuring both phosphine and amine donor groups, making it valuable in asymmetric catalysis. Its rigid backbone and stereogenic centers enable high enantioselectivity in transition-metal-catalyzed reactions, such as hydrogenations and cross-couplings. The diphenylphosphino group enhances metal coordination, while the amine moiety provides additional stability to metal complexes. This ligand is particularly useful in synthesizing optically active compounds with controlled stereochemistry. Its air-stable solid form and well-defined configuration ensure reproducibility in catalytic applications. The compound’s structural rigidity and electronic properties contribute to efficient chiral induction, making it a preferred choice for fine chemical and pharmaceutical synthesis.

(1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethanamine structure

1091606-67-5 structure

Product Name:(1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethanamine

CAS No:1091606-67-5

MF:C₂₆H₂₄NP

MW:381.449227333069

MDL:MFCD11045444

CID:1004494

PubChem ID:329761915

Update Time:2025-06-28

(1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethanamine Chemical and Physical Properties

Names and Identifiers

- (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethanamine
- (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylamine
- (1S,2S)-2-diphenylphosphanyl-1,2-diphenylethanamine
- DTXSID20673018
- MFCD11045444
- AKOS016000557
- J-002238
- CS-W009747
- (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylamine, min. 97%
- SCHEMBL667241
- 1091606-67-5
- (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylamine, 97%
- [(1S,2S)-2-AMINO-1,2-DIPHENYLETHYL]DIPHENYLPHOSPHANE
- (1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethylamine, kanata purity
- D97401
- (1S,2S)-2-(Diphenylphosphanyl)-1,2-diphenylethan-1-amine
- MDL： MFCD11045444
- Inchi： 1S/C26H24NP/c27-25(21-13-5-1-6-14-21)26(22-15-7-2-8-16-22)28(23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20,25-26H,27H2/t25-,26-/m0/s1
- InChI Key： MIPGTOGPLXZBQX-UIOOFZCWSA-N
- SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)N

Computed Properties

Exact Mass: 381.16500
Monoisotopic Mass: 381.164636767g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 410
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 26Å²

Experimental Properties

Melting Point: 87-93 °C
Boiling Point: 517.2±50.0 °C at 760 mmHg
Flash Point: 266.6±30.1 °C
PSA: 39.61000
LogP: 6.26090
Sensitiveness: air sensitive
Optical Activity: [α]22/D +179°, c = 0.5 in chloroform
Vapor Pressure: 0.0±1.3 mmHg at 25°C

(1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethanamine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1S,2S)-2-(Diphenylphosphino)-1,2-diphenylethanamine Pricemore >>

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